N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide

• IUPAC Name: N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide
• InChI: InChI=1S/C18H26N2O4/c1-13-4-5-16(23-3)15(12-13)14(2)19-17(21)6-7-18(22)20-8-10-24-11-9-20/h4-5,12,14H,6-11H2,1-3H3,(H,19,21)/t14-/m1/s1
• InChI Key: OQGDFKNYRQBHAK-CQSZACIVSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(C)NC(=O)CCC(=O)N2CCOCC2
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)[C@@H](C)NC(=O)CCC(=O)N2CCOCC2
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide, also known as MMB-2201, is a synthetic cannabinoid that is structurally similar to the psychoactive compound found in marijuana. MMB-2201 has gained popularity in recent years due to its potential use in scientific research.

Mechanism of Action

N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This results in a range of physiological effects, including pain relief, appetite stimulation, and relaxation.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects in animal studies. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its analgesic and anxiolytic effects. It has also been found to decrease heart rate and blood pressure, which may be due to its vasodilatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide in scientific research is its high affinity for the CB1 and CB2 receptors, which allows for precise targeting of these receptors. However, one of the limitations of using this compound is its potential for abuse and dependence, which may make it difficult to conduct research in human subjects.

Future Directions

There are several future directions for research on N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide. One area of interest is its potential use in the treatment of pain and anxiety disorders. Another area of interest is its potential use in the development of new drugs that target the endocannabinoid system. Further research is also needed to investigate the long-term effects of this compound use and its potential for abuse and dependence.

Synthesis Methods

N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide is synthesized by the reaction of 5F-AMB with 4-morpholinobutanone in the presence of a catalyst. The resulting compound is then treated with 2-methoxy-5-methylphenylacetic acid to produce this compound.

Scientific Research Applications

N-[(1R)-1-(2-methoxy-5-methylphenyl)ethyl]-4-morpholin-4-yl-4-oxobutanamide has been used in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been found to have a high affinity for the CB1 and CB2 receptors in the brain and peripheral tissues, which are responsible for mediating the effects of cannabinoids.